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Introduction

HKOCI-4m is a highly selective and sensitive fluorescent probe designed for the detection of
hypochlorous acid (HOCI) within mitochondria.[1][2] As a member of the rhodol-based family of
probes, HKOCI-4m offers robust performance for monitoring mitochondrial HOCI formation in
living cells.[1][2] Hypochlorous acid is a potent reactive oxygen species (ROS) implicated in
various physiological and pathological processes, including immune responses and oxidative
stress-related diseases. The ability to specifically detect HOCI in subcellular compartments like
mitochondria is crucial for understanding its role in cellular signaling and disease pathogenesis.

HKOCI-4m operates on a "turn-on” fluorescence mechanism. In its native state, the probe is
weakly fluorescent. Upon reaction with HOCI, a specific chemical transformation occurs,
leading to a significant increase in its fluorescence intensity.[1] This property, combined with its
mitochondria-targeting moiety, makes HKOCI-4m an invaluable tool for real-time imaging of
mitochondrial HOCI dynamics in live-cell fluorescence microscopy applications.

Data Presentation

The following table summarizes the key quantitative properties of HKOCI-4m and related
probes for comparative purposes.
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Property HKOCI-4m HKOCI-4 HKOCI-3
Excitation Maximum
490 nm 530 nm 490 nm
(Ex)
Emission Maximum
527 nm 557 nm 527 nm
(Em)
_ _ >358-fold
Fluorescence Robust increase upon  >20-fold increase over ]
N enhancement with 1
Enhancement HOCI addition other analytes )
equiv. HOCI
Subcellular ) )
o Mitochondria Cytosol Cytosol
Localization
Recommended
) 5 uM 5-10 uM 1-2 uM
Concentration
Incubation Time 30 minutes 30 minutes 30 minutes

Cell Line Application

RAW?264.7 mouse

macrophages

RAW?264.7 mouse

macrophages

RAW264.7, BV-2,
THP-1, primary
human PMNs

Cytotoxicity

Not specified; related
probe HKOCI-3 is
virtually nontoxic up to
20 uM for 24h.

Negligible cytotoxicity

after 24h incubation.

Virtually nontoxic up
to 20 uM for 24h.

Signaling Pathway and Experimental Workflow

The detection of hypochlorous acid by HKOCI-4m involves a specific chemical reaction that

transforms the non-fluorescent probe into a highly fluorescent product. This process allows for

the visualization of HOCI production within the mitochondria. The general experimental

workflow for using HKOCI-4m in live-cell imaging is a multi-step process that requires careful

preparation and execution.
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Detection Mechanism of HKOCI-4m

HKOCI-4m (Mitochondria-Targeted) Hypochlorous Acid (HOCI)
Non-fluorescent in Mitochondria

Oxidative O-dearylation

Fluorescent Product

Fluorescence Emission
(527 nm)
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Experimental Workflow for HKOCI-4m Imaging

Preparation
1. Culture RAW264.7 cells 2. Prepare HKOCI-4m
on coverslips stock solution (in DMSO)
Experiment

3. Induce endogenous HOCI
(e.g., with PMA)

l

4. Load cells with 5 uM HKOCI-4m
for 30 minutes

:

5. Wash cells with
pre-warmed buffer

Imaging & Analysis

6. Acquire images using
confocal microscopy

l

7. Analyze fluorescence intensity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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